Cas no 7170-22-1 (2,4-Quinolinedicarbonitrile)
2,4-Quinolinedicarbonitrile structure
Product Name:2,4-Quinolinedicarbonitrile
CAS No:7170-22-1
MF:C11H5N3
MW:179.177501440048
CID:976650
PubChem ID:12353659
Update Time:2025-04-19
2,4-Quinolinedicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Quinolinedicarbonitrile
- 2,4-dicyanoquinoline
- quinoline-2,4-dicarbonitrile
- 2,4,6-TRICB UNLABELED
- 2,4-Chinolindicarbonitril
- 2,4-Dicyan-chinolin
- Chinolin-2,4-dicarbonsaeure
- AKOS006289066
- DTXSID70493521
- FT-0730883
- 7170-22-1
- SCHEMBL3295785
- DB-081636
-
- Inchi: 1S/C11H5N3/c12-6-8-5-9(7-13)14-11-4-2-1-3-10(8)11/h1-5H
- InChI Key: IUEFJVHKIKXFFH-UHFFFAOYSA-N
- SMILES: N1C(C#N)=CC(C#N)=C2C=CC=CC=12
Computed Properties
- Exact Mass: 179.04800
- Monoisotopic Mass: 179.048347172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 60.5Ų
Experimental Properties
- PSA: 60.47000
- LogP: 1.97816
2,4-Quinolinedicarbonitrile Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
7170-22-1 (2,4-Quinolinedicarbonitrile) Related Products
- 10590-69-9(4-Methylquinoline-2-carbonitrile)
- 29196-15-4(2-methylquinoline-4-carbonitrile)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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